Cas no 104901-05-5 (2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, (2S,4aS,6R,6aR,9R,10aS,10bS)-)

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, (2S,4aS,6R,6aR,9R,10aS,10bS)- structure

104901-05-5 structure

Product Name:2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, (2S,4aS,6R,6aR,9R,10aS,10bS)-

CAS No:104901-05-5

Molecular Formula:C₂₇H₃₆O₁₂

Molecular Weight:552.56754

CID:183334

PubChem ID:91884898

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, (2S,4aS,6R,6aR,9R,10aS,10bS)- Properties

Names and Identifiers

- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, (2S,4aS,6R,6aR,9R,10aS,10bS)-
- Borapetoside B
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydro
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a...
- (-)-Borapetoside B
- 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, [2S-(2a,4ab,6b,6ab,9b,10ab,10ba)]-
- methyl (2S,4aS,6R,6aR,9R,10aS,10bS)-2-(furan-3-yl)-9-hydroxy-6a,10b-dimethyl-4-oxo-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,4a,5,6,9,10,10a-octahydrobenzo[f]isochromene-7-carboxylate
- 104901-05-5
- AKOS032948271
- CHEMBL1097580
- SCHEMBL12544274
- SCHEMBL12544233
- InChIKey： XUOAZZCHOKUHCF-FVAQCFFJSA-N
- Inchi： InChI=1S/C27H36O12/c1-26-9-16(12-4-5-36-11-12)37-24(34)14(26)8-19(39-25-22(32)21(31)20(30)17(10-28)38-25)27(2)15(23(33)35-3)6-13(29)7-18(26)27/h4-6,11,13-14,16-22,25,28-32H,7-10H2,1-3H3/t13-,14+,16-,17+,18-,19+,20+,21-,22+,25-,26+,27-/m0/s1
- SMILES： COC(C1=C[C@H](O)C[C@H]2[C@@]3(C[C@@H](C4C=COC=4)OC(=O)[C@H]3C[C@@H](O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O)[C@@]12C)C)=O

Computed Properties

Exact Mass: 552.221
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 6
Monoisotopic Mass: 552.221
Heavy Atom Count: 39
Complexity: 986
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 185A^2

Experimental Properties

LogP: -0.03460
PSA: 185.35000
Boiling Point: 762.6±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.7 mmHg at 25°C
Flash Point: 415.0±32.9 °C
Solubility: Very slightly soluble (0.34 g/l) (25 º C),
Color/Form: Powder
Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),

2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-9-hydroxy-6a,10b-dimethyl-4-oxo-,methyl ester, (2S,4aS,6R,6aR,9R,10aS,10bS)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE23520-5mg	Borapetoside B	104901-05-5	97.0%	5mg	$719.00	2024-04-20
TargetMol Chemicals	TN3530-5 mg	Borapetoside B	104901-05-5	98%	5mg	￥ 4,040
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3530-1 mg	Borapetoside B	104901-05-5		1mg	￥2595.00	2022-04-26